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Compound of Interest

Compound Name: 2-Tridecylheptadecanal

Cat. No.: B15173055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Tridecylheptadecanal is a long-chain, alpha-branched aldehyde. While specific applications

for this molecule are not widely documented, its structural features—a long aliphatic chain

providing lipophilicity and a sterically hindered aldehyde group—suggest potential utility in

various fields of chemical and pharmaceutical research. Long-chain aldehydes are

intermediates in the synthesis of corresponding alcohols and carboxylic acids and can be

valuable in the development of novel surfactants, lubricants, and polymers. In the context of

drug development, such molecules can serve as synthetic intermediates or as components of

lipid-based drug delivery systems.

This technical guide outlines a proposed two-step synthesis pathway for 2-
Tridecylheptadecanal, commencing from a readily available long-chain primary alcohol. The

synthesis leverages the Guerbet reaction to construct the carbon skeleton of the precursor

alcohol, followed by a selective oxidation to yield the target aldehyde. Detailed hypothetical

experimental protocols, quantitative data, and mechanistic diagrams are provided to facilitate

the practical implementation of this synthesis.

Proposed Synthesis Pathway
The proposed synthesis of 2-Tridecylheptadecanal is a two-step process:
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Guerbet Reaction: Dimerization of pentadecan-1-ol to form the C30 branched alcohol, 2-

tridecylheptadecan-1-ol.

Oxidation: Selective oxidation of the primary alcohol, 2-tridecylheptadecan-1-ol, to the

corresponding aldehyde, 2-tridecylheptadecanal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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